N-[1-(4-iodophenyl)ethyl]cyclopentanecarboxamide

• IUPAC Name: N-[1-(4-iodophenyl)ethyl]cyclopentanecarboxamide
• InChI: InChI=1S/C14H18INO/c1-10(11-6-8-13(15)9-7-11)16-14(17)12-4-2-3-5-12/h6-10,12H,2-5H2,1H3,(H,16,17)
• InChI Key: RHEISUIOLBTWNX-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)I)NC(=O)C2CCCC2
• Molecular Formula: C14H18INO
• Molecular Weight: 343.20 g/mol

Description

N-[1-(4-iodophenyl)ethyl]cyclopentanecarboxamide, commonly known as ICE, is a synthetic compound that has been extensively researched for its potential applications in medicinal chemistry. ICE belongs to the class of compounds known as cyclopentanecarboxamides, which have been found to possess a range of interesting biological activities. In

Scientific Research Applications

ICE has been extensively studied for its potential applications in medicinal chemistry, particularly as a ligand for various receptor targets. It has been found to exhibit high affinity and selectivity for the dopamine D3 receptor, which is implicated in various neurological disorders such as schizophrenia, addiction, and Parkinson's disease. ICE has also been investigated as a potential PET imaging agent for the dopamine D3 receptor, which could aid in the diagnosis and treatment of these disorders.

Mechanism of Action

The mechanism of action of ICE involves its binding to the dopamine D3 receptor, which is a G protein-coupled receptor (GPCR) that is predominantly expressed in the mesolimbic pathway of the brain. ICE acts as a partial agonist at the dopamine D3 receptor, which means that it can activate the receptor to a certain extent but not fully. This results in a modulatory effect on the dopamine signaling pathway, which is implicated in various neurological and psychiatric disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of ICE are largely dependent on its binding to the dopamine D3 receptor. It has been found to modulate the release of dopamine in the brain, which can affect various functions such as reward, motivation, and cognition. ICE has also been shown to have anxiolytic and antidepressant-like effects in animal models, which may be attributed to its modulation of the dopamine signaling pathway. However, further research is needed to fully elucidate the biochemical and physiological effects of ICE.

Advantages and Limitations for Lab Experiments

The advantages of using ICE in lab experiments include its high affinity and selectivity for the dopamine D3 receptor, which makes it a useful tool for studying the function and regulation of this receptor. ICE is also relatively easy to synthesize and purify, which makes it accessible to researchers. However, the limitations of using ICE in lab experiments include its partial agonist activity, which can complicate the interpretation of results. Additionally, the use of ICE in animal models may not fully reflect its effects in humans, and further research is needed to validate its potential therapeutic applications.

Future Directions

There are several future directions for research on ICE, including its potential as a PET imaging agent for the dopamine D3 receptor, its use in drug discovery for neurological and psychiatric disorders, and its potential as a tool for studying the regulation and function of the dopamine D3 receptor. Additionally, further research is needed to fully elucidate the biochemical and physiological effects of ICE and its potential limitations in lab experiments. Overall, ICE represents a promising compound for medicinal chemistry research, and further studies are needed to fully explore its potential applications.